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. J
Abstract

Octrizole is a high-performance ultraviolet (UV) light absorber belonging to the hydroxyphenyl
benzotriazole class of compounds. Its significance in scientific research and industrial
applications stems from its exceptional ability to dissipate harmful UV radiation, thereby
protecting a wide array of materials from photodegradation. This guide provides a
comprehensive overview of Octrizole, including its nomenclature, physicochemical properties,
mechanism of action, and key applications. It is intended to serve as a technical resource for
researchers, scientists, and professionals in drug development and materials science, offering
detailed protocols and foundational knowledge to support experimental design and formulation
development.

Chemical Identification: Synonyms, Trade Names,
and Identifiers

Accurate identification of a chemical compound is paramount for reproducible research.
Octrizole is known by numerous synonyms and trade names, which can vary between
suppliers and publications. The following table consolidates this information to facilitate
unambiguous identification.
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Identifier Type

Value

Reference(s)

Common Name

Octrizole

[1]2]

2-(benzotriazol-2-yl)-4-(2,4,4-

UPAC Name trimethylpentan-2-yl)phenol 2l

CAS Number 3147-75-9 [LI[21031[41[5]
EC Number 221-573-5 [2]

UNII R775Y233N3 [2][5]
Molecular Formula C20H25Ns0 [1112]

Synonyms

2-(2H-benzotriazol-2-yl)-4-
(1,1,3,3-
tetramethylbutyl)phenol, 2-(2-
Hydroxy-5-tert-

octylphenyl)benzotriazole

[1](2]

Trade Names

Tinuvin 329, Cyasorb 5411,
Cyasorb UV 5411, Sumisorb
340, Seesorb 709, Viosorb
583, Eversorb 72, Kemisorb
79, Uvinul 3029, SONGSORB
3290

[2][5]

Physicochemical Properties

A thorough understanding of a compound's physicochemical properties is critical for its

application in research and development. These properties dictate its solubility, stability, and

compatibility with other substances.
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Property Value Reference(s)
Molecular Weight 323.44 g/mol [1112]
White to off-white powder or
Appearance [1112]
crystals
Melting Point 103 - 105 °C [1]

N Soluble in most organic
Solubility vent
solvents

Mechanism of Action: Photostabilization

Octrizole's primary function is to act as a UV absorber, protecting materials from the damaging
effects of ultraviolet radiation.[1] The mechanism is a cyclical process that efficiently converts
high-energy UV photons into harmless thermal energy.

The process is initiated when the molecule absorbs UV light, promoting it to an excited state.
This is followed by a rapid intramolecular proton transfer (tautomerization). The molecule then
returns to its ground state through non-radiative pathways, dissipating the energy as heat. This
cycle can be repeated numerous times, providing long-lasting photoprotection.

[H
Click to download full resolution via product page
Caption: Photochemical cycle of Octrizole as a UV absorber.

Research Applications

Octrizole's robust photostability makes it an invaluable tool in various research and industrial
sectors.

o Polymer Science and Materials: It is extensively used as a light stabilizer to prevent the
photodegradation of plastics, coatings, and other organic polymers.[1][5] Researchers
incorporate Octrizole into polymeric matrices to study the prevention of yellowing, cracking,
and the loss of mechanical properties upon UV exposure.
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Cosmetic and Dermatological Research: In the development of sunscreens and skincare
products, Octrizole is studied for its ability to absorb UVA and UVB radiation, which is crucial
for preventing skin damage and photoaging.[1]

Drug Formulation: For light-sensitive active pharmaceutical ingredients (APIs), formulation
scientists may investigate the use of Octrizole as an excipient to enhance the stability and
shelf-life of the final drug product.

Experimental Protocol: Evaluating Photostabilizing
Efficacy in a Polymer Film

This protocol provides a framework for assessing the effectiveness of Octrizole in protecting a

polymer film from UV degradation. The principle is to compare the change in a physical
property (e.g., color or carbonyl index) of a polymer film containing Octrizole with a control film

after exposure to a controlled dose of UV radiation.

Materials and Equipment:

Polymer (e.g., Polyvinyl chloride - PVC)

Octrizole

Appropriate solvent (e.g., Tetrahydrofuran - THF)

Film casting equipment (e.g., doctor blade)

UV weathering chamber with controlled irradiance and temperature
Spectrophotometer or FTIR spectrometer

Control polymer film (without Octrizole)

Test polymer film (with Octrizole)

Workflow:
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Sample Preparation Place films in chamber UV Exposure Measure degradation markers M FTIR/Colorimetry Analysis Compare Control vs. Test M Data Interpretation

Click to download full resolution via product page
Caption: Workflow for assessing the photostabilizing effect of Octrizole.
Step-by-Step Procedure:
e Preparation of Polymer Solutions:

o Control Solution: Dissolve a known amount of PVC in THF to create a solution of a specific
concentration (e.g., 10% w/v). Rationale: This solution will be used to cast the control film
without any UV protection.

o Test Solution: Prepare an identical PVC/THF solution and add Octrizole at a relevant
concentration (e.g., 0.5% by weight of the polymer). Rationale: This concentration is
typical for UV stabilizers in plastics and allows for a direct comparison of efficacy.

e Film Casting:

o Cast both the control and test solutions onto a flat, inert surface (e.g., a glass plate) using
a doctor blade to ensure uniform thickness.

o Allow the solvent to evaporate completely in a well-ventilated area, resulting in two
polymer films: a control film and a film containing Octrizole.

e Initial Characterization (t=0):
o Before UV exposure, measure the initial properties of both films.

o FTIR Analysis: Obtain the FTIR spectrum for each film. Pay close attention to the carbonyl
region (~1700-1750 cm~1), as the formation of carbonyl groups is a key indicator of PVC
degradation.

o Colorimetry: Measure the initial color coordinates (e.g., yellowness index) of the films
using a spectrophotometer.
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e Accelerated UV Weathering:
o Place sections of both the control and test films into a UV weathering chamber.

o Expose the films to a controlled spectrum and irradiance of UV light for a predetermined
duration. The specific conditions should be chosen to simulate relevant environmental
stresses.

o Post-Exposure Characterization:

o At set time intervals, remove the films from the chamber and repeat the FTIR and
colorimetry measurements as described in Step 3.

o Data Analysis and Interpretation:

o Carbonyl Index: Calculate the change in the carbonyl index for both films over time. A
significantly smaller increase in the carbonyl index for the test film compared to the control
indicates effective stabilization by Octrizole.

o Color Change: Compare the change in the yellowness index. The film containing
Octrizole is expected to show significantly less yellowing.

o The results validate the photostabilizing efficacy of Octrizole by directly comparing the
degradation rates of the protected and unprotected polymer.

Analytical Methods for Quantification

For quality control and research purposes, accurate quantification of Octrizole in various
matrices is essential. High-Performance Liquid Chromatography (HPLC) with UV detection is a
commonly employed method due to its sensitivity and specificity. Gas Chromatography-Mass
Spectrometry (GC-MS) can also be used for identification and quantification.[2]

Safety and Handling

According to the Globally Harmonized System (GHS) classifications, Octrizole may cause skin
and serious eye irritation, as well as respiratory irritation.[2][6] It is also noted as being
potentially harmful to aquatic life with long-lasting effects.[2] Researchers should consult the
material safety data sheet (MSDS) provided by the supplier for detailed handling and disposal

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Octrizole
https://www.benchchem.com/product/b046696?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Octrizole
https://www.ewg.org/cleaners/substances/11433-OCTRIZOLE/
https://pubchem.ncbi.nlm.nih.gov/compound/Octrizole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

instructions. Standard laboratory personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when handling this compound.

Conclusion

Octrizole is a well-characterized and highly effective UV absorber with a broad range of
applications in scientific research and industrial formulation. Its utility is centered on its efficient
mechanism of converting UV radiation into thermal energy, thereby preventing
photodegradation. A clear understanding of its various synonyms and trade names, coupled
with its physicochemical properties and a robust methodology for evaluating its performance,
enables researchers to confidently incorporate this compound into their studies, leading to the
development of more stable and durable materials and products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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